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Protocol for 4-Chloro-3-sulfamoylbenzoic acid
recrystallization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Physicochemical Profile of 4-Chloro-3-
sulfamoylbenzoic Acid

The table below summarizes the fundamental identifiers and physical properties of 4-Chloro-3-

sulfamoylbenzoic acid, which are essential for handling and purification.

Property Description

CAS Number  1205-30-7 [1]

Molecular C(_7)H(_6)CINO(_4)S [1]
Formula
Quality 98% (as available from a commercial source) [1]

Physical Form  Solid [1]
Melting Point 256-258 °C (literature value) [1]

Safety Warning; causes skin and eye irritation and may cause respiratory effects [1]
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Property Description

Primary Use Main metabolite of the antihypertensive drug indapamide; key synthetic intermediate
for benzenesulfonamide derivatives [2] [3]

Proposed Recrystallization Procedure

Since a dedicated protocol was not found, the following is a generalized recrystallization method suitable for
a compound of this nature. The high melting point suggests the compound has high polarity and low

solubility in many solvents at room temperature.

Objective: To purify crude 4-Chloro-3-sulfamoylbenzoic acid via recrystallization. Principle: Dissolve the

impure solid in a minimum amount of hot solvent, then allow it to cool slowly to form pure crystals.

Reagents & Equipment

e Crude Compound: 4-Chloro-3-sulfamoylbenzoic acid.
¢ Solvent Options: A suitable solvent or solvent mixture must be determined experimentally. Common

choices for polar, high-melting compounds include:
o Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) mixed with water [3].
o Acetic acid [4] [5].
o Aqueous Ethanol or Aqueous Methanol [4] [5].
e Equipment: Round-bottom flask, heating mantle, magnetic stirrer, thermometer, Buchner funnel, filter
paper, vacuum source.

Experimental Workflow

The following diagram outlines the key stages of the recrystallization process:
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Start: Crude 4-Chloro-3-sulfamoylbenzoic Acid

Click to download full resolution via product page

Key Experimental Steps:

¢ Solvent Selection: Perform a small-scale test to find an optimal solvent where the compound has
low solubility at room temperature but high solubility near the solvent's boiling point [3].
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¢ Dissolution: In a heated flask, add the crude compound and the selected solvent gradually with
stirring until fully dissolved. Use the minimum amount of hot solvent to achieve dissolution.
e Hot Filtration: If insoluble impurities are present, quickly filter the hot solution through a preheated

funnel to remove them.

e Crystallization: Allow the filtrate to cool slowly to room temperature. For poor yield, inducing
crystallization by scratching the flask or adding a seed crystal may help.

e Vacuum Filtration: Collect the purified crystals using a Buchner funnel. Wash the crystals with a
small amount of cold solvent to remove adhered mother liquor.

¢ Drying: Dry the crystals thoroughly under vacuum, possibly in an oven, to remove residual solvent.
The high melting point allows for elevated drying temperatures.

Post-Recrystallization Analysis

After purification, verify the success of the recrystallization using these methods:

¢ Melting Point: Determine the melting point of the recrystallized solid. A sharp melting point at 256-
258 °C indicates high purity [1].

e Chromatography: Techniques like TLC or HPLC can be used to assess purity and confirm the
reduction of impurities [1] [2].

Application in Organic Synthesis

This compound is a valuable building block in medicinal chemistry. The schematic below illustrates its role

in synthesizing diverse sulfonamide derivatives, particularly as carbonic anhydrase inhibitors [3]:
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Key Takeaways

¢ No Direct Protocol Available: The search did not yield a specific recrystallization procedure for 4-
Chloro-3-sulfamoylbenzoic acid [4] [5] [1].

¢ Critical Parameter for Purity: The documented melting point of 256-258 °C is your primary
benchmark for assessing recrystallization success [1].

e General Method Applicable: Standard recrystallization techniques using polar solvents like
DMF/water or acetic acid are appropriate starting points [4] [5] [3].

o Versatile Synthetic Intermediate: This compound is a crucial precursor for synthesizing various
sulfonamide-based molecules, particularly carbonic anhydrase inhibitors, via nucleophilic substitution
and other reactions [3].
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I hope this detailed application note provides a solid foundation for your work. Should you need to explore

the synthetic applications further, the referenced literature offers excellent guidance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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